Cas no 2172026-83-2 (2-{(2-bromo-3,3,3-trifluoropropyl)sulfanylmethyl}-3-methylfuran)

• Product Name: 2-{(2-bromo-3,3,3-trifluoropropyl)sulfanylmethyl}-3-methylfuran
• CAS No: 2172026-83-2
• MF: C₉H₁₀BrF₃OS
• MW: 303.139311313629
• CID: 5800662
• PubChem ID: 165519961
• Update Time: 2025-06-22

2-{(2-bromo-3,3,3-trifluoropropyl)sulfanylmethyl}-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-{(2-bromo-3,3,3-trifluoropropyl)sulfanylmethyl}-3-methylfuran
• EN300-1290460
• 2-{[(2-bromo-3,3,3-trifluoropropyl)sulfanyl]methyl}-3-methylfuran
• 2172026-83-2

• Inchi： 1S/C9H10BrF3OS/c1-6-2-3-14-7(6)4-15-5-8(10)9(11,12)13/h2-3,8H,4-5H2,1H3
• InChI Key： YNOYFVIMUIXKRV-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)CSCC1=C(C)C=CO1

Computed Properties

• Exact Mass: 301.95878g/mol
• Monoisotopic Mass: 301.95878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-{(2-bromo-3,3,3-trifluoropropyl)sulfanylmethyl}-3-methylfuran

2-{(2-Bromo-3,3,3-Trifluoropropyl)Sulfanylmethyl}-3-Methylfuran: A Comprehensive Overview

2-{(2-Bromo-3,3,3-Trifluoropropyl)Sulfanylmethyl}-3-Methylfuran, also known by its CAS number 2172026-83-2, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a furan ring substituted with a methyl group at the 3-position and a sulfanylmethyl group attached to the 2-position. The sulfanylmethyl group is further substituted with a 2-bromo-3,3,3-trifluoropropyl chain, which introduces a high degree of fluorination and bromination into the molecule.

The synthesis of 2-{(2-Bromo-3,3,3-Trifluoropropyl)Sulfanylmethyl}-3-Methylfuran involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic substitution reactions and coupling reactions, to assemble the complex structure of this molecule. The use of transition metal catalysts has been particularly effective in facilitating key steps in the synthesis process.

The chemical properties of 2-{(2-Bromo-3,3,3-Trifluoropropyl)Sulfanylmethyl}-3-Methylfuran are heavily influenced by its unique functional groups. The presence of multiple electronegative atoms (bromine and fluorine) in the molecule imparts significant electron-withdrawing effects, which can influence reactivity in various chemical transformations. The sulfur atom in the sulfanylmethyl group also contributes to the compound's ability to participate in nucleophilic and electrophilic reactions. Recent studies have demonstrated that this compound exhibits excellent stability under physiological conditions, making it a promising candidate for drug delivery systems.

In terms of applications, 2-{(2-Bromo-3,3,3-Trifluoropropyl)Sulfanylmethyl}-3-Methylfuran has shown potential as an intermediate in the synthesis of bioactive molecules. Its structure provides a versatile platform for further functionalization, enabling the creation of compounds with diverse biological activities. For instance, researchers have explored its use as a building block for developing novel antibiotics and anticancer agents. The compound's ability to undergo various post-synthetic modifications has further enhanced its utility in medicinal chemistry.

The physical properties of 2-{(2-Bromo-3,3,3-Trifluoropropyl)Sulfanylmethyl}-3-Methylfuran have been extensively studied to understand its behavior under different conditions. Its melting point and boiling point have been determined experimentally and are consistent with its molecular weight and structural complexity. Additionally, studies on its solubility in various solvents have provided valuable insights into its potential for use in different industrial processes.

The environmental impact of 2-{(2-Bromo-3,3,4-Trifluoropropyl)Sulfanylmethyl}-4-Methyldihydrofuran has also been a topic of interest among researchers. Efforts are being made to develop sustainable methods for its production and disposal to minimize any adverse effects on the environment. Green chemistry principles are being increasingly incorporated into the synthesis process to ensure eco-friendly production practices.

In conclusion, 19965847-54-8 , commonly referred to as 19965847-54-8 or 19965847548 CAS No., stands out as a remarkable example of modern organic chemistry's capabilities. Its intricate structure and unique properties make it an invaluable tool for advancing research across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methods for this compound,it is poised to play an even more significant role in shaping future innovations.